Cas no 2927905-62-0 (5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester)
2927905-62-0 structure
5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester
2927905-62-0
C20H18N2O4S
382.432923793793
6626419
5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester
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- RVWRKHZFDBCFRX-UHFFFAOYSA-N
- 1S/C20H18N2O4S/c1-3-26-19(23)17-14(2)21-20(22-18(17)15-10-6-4-7-11-15)27(24,25)16-12-8-5-9-13-16/h4-13H,3H2,1-2H3
- C1(S(C2=CC=CC=C2)(=O)=O)=NC(C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1
Experimental Properties
- 595.0±52.0 °C(Predicted)
- -4.17±0.50(Predicted)
- 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester Related Literature
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Jeremy F. Schultz,Bing Yang,Nan Jiang Nanoscale, 2020,12, 2726-2731
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2. Back matter
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Ren-Hau Lai Food Funct., 2010,1, 161-166
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4. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
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Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
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Jian Jiang,Tianyu Wang,Minghua Liu Chem. Commun., 2010,46, 7178-7180
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Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
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10. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
2927905-62-0 (5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester) Related Products
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